Cas no 100330-23-2 (Phthalazine, 1,4-bis(trifluoromethyl)-)
100330-23-2 structure
Product Name:Phthalazine, 1,4-bis(trifluoromethyl)-
CAS No:100330-23-2
MF:C10H4F6N2
MW:266.142582893372
CID:1127428
Update Time:2024-07-27
Phthalazine, 1,4-bis(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Phthalazine, 1,4-bis(trifluoromethyl)-
- 1,4-bis(trifluoromethyl)phthalazine
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- Inchi: 1S/C10H4F6N2/c11-9(12,13)7-5-3-1-2-4-6(5)8(18-17-7)10(14,15)16/h1-4H
- InChI Key: XCCHPRXSMNCDJG-UHFFFAOYSA-N
- SMILES: C1(C(F)(F)F)C2=C(C=CC=C2)C(C(F)(F)F)=NN=1
Computed Properties
- Exact Mass: 266.02792
Experimental Properties
- Density: 1.503±0.06 g/cm3(Predicted)
- Melting Point: 185-186 °C
- Boiling Point: 321.5±37.0 °C(Predicted)
- PSA: 25.78
- LogP: 3.66740
- pka: -2.42±0.30(Predicted)
Phthalazine, 1,4-bis(trifluoromethyl)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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